Cas no 2229192-92-9 (tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate
• CAS No: 2229192-92-9
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6502964
• PubChem ID: 165845135
• Update Time: 2025-10-29

tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate
• tert-butyl N-[4-methoxy-2-(nitromethyl)phenyl]carbamate
• 2229192-92-9
• EN300-1892834

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-11-6-5-10(19-4)7-9(11)8-15(17)18/h5-7H,8H2,1-4H3,(H,14,16)
• InChI Key： YMHZWULCOPCHJD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C[N+](=O)[O-])OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate (CAS No. 2229192-92-9)

The compound tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate (CAS No. 2229192-92-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a nitromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to serve as a building block for nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs.

In recent years, the demand for nitroaromatic compounds like tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate has surged due to their versatility in organic synthesis. The methoxy and nitromethyl functional groups in this compound enable diverse chemical transformations, such as reduction, cyclization, and cross-coupling reactions. This adaptability aligns with the growing trend of green chemistry, where researchers seek efficient and sustainable methods to synthesize complex molecules. As a result, this compound is often discussed in forums focusing on catalysis and atom economy.

Another area of interest is the compound's role in medicinal chemistry. The phenylcarbamate scaffold is a common motif in drug design, particularly for targeting enzymes and receptors. For instance, similar structures have been explored for their potential in treating neurodegenerative diseases and inflammatory conditions. This connection to healthcare innovations has made tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate a recurring topic in scientific literature and patent filings.

From an industrial perspective, the compound's stability and solubility properties make it suitable for large-scale production. Manufacturers often highlight its compatibility with flow chemistry techniques, which are gaining traction as a way to improve efficiency and reduce waste. This aligns with the broader industry shift toward process intensification and continuous manufacturing, topics frequently searched by chemical engineers and R&D professionals.

In summary, tert-butyl N-4-methoxy-2-(nitromethyl)phenylcarbamate (CAS No. 2229192-92-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to cutting-edge research and industrial trends ensures its continued prominence in scientific discourse. For those exploring nitroaromatic chemistry or carbamate derivatives, this compound offers a wealth of opportunities for innovation.